Cas no 133342-44-6 (6-Tert-butyl-2-fluoro-3-methylphenol)

• Product Name: 6-Tert-butyl-2-fluoro-3-methylphenol
• CAS No: 133342-44-6
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 4588792
• PubChem ID: 14930836
• Update Time: 2025-08-03

6-Tert-butyl-2-fluoro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-fluoro-3-methylphenol
• Z1778561051
• 6-Tert-butyl-2-fluoro-3-methylphenol

• Inchi： 1S/C11H15FO/c1-7-5-6-8(11(2,3)4)10(13)9(7)12/h5-6,13H,1-4H3
• InChI Key： PSUMWEOGUPTPMD-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Additional information on 6-Tert-butyl-2-fluoro-3-methylphenol

Comprehensive Overview of 6-Tert-butyl-2-fluoro-3-methylphenol (CAS No. 133342-44-6)

6-Tert-butyl-2-fluoro-3-methylphenol (CAS No. 133342-44-6) is a fluorinated phenolic compound with significant applications in organic synthesis, material science, and specialty chemicals. This compound, characterized by its tert-butyl and fluoro substituents, exhibits unique physicochemical properties that make it valuable for researchers and industries. Its molecular structure, featuring a phenol ring with strategic substitutions, enhances its reactivity and stability, making it a versatile intermediate in advanced chemical processes.

The growing interest in fluorinated compounds like 6-Tert-butyl-2-fluoro-3-methylphenol is driven by their role in pharmaceuticals, agrochemicals, and high-performance materials. Fluorination often improves bioavailability, metabolic stability, and binding affinity, which explains why researchers frequently search for "fluoro-phenol derivatives" or "applications of fluorinated phenols." This compound’s tert-butyl group further contributes to steric hindrance, influencing its interactions in catalytic systems and polymer formulations.

In the context of sustainability and green chemistry, 6-Tert-butyl-2-fluoro-3-methylphenol is studied for its potential in eco-friendly synthesis routes. Questions like "How to synthesize fluorinated phenols sustainably?" or "Are fluorinated phenols biodegradable?" reflect current user concerns. While this compound is not inherently hazardous, its environmental impact depends on proper handling and disposal, aligning with global regulations such as REACH and TSCA.

From a technical perspective, the CAS No. 133342-44-6 is often referenced in patents and scientific literature for its role in creating advanced polymers and coatings. Its methylphenol core allows for modifications that enhance thermal stability and adhesion properties, making it relevant for "high-temperature resistant materials" or "specialty coatings for electronics." These applications are particularly trending due to the rise of electric vehicles and wearable technology.

Analytical methods for characterizing 6-Tert-butyl-2-fluoro-3-methylphenol include GC-MS, HPLC, and NMR spectroscopy, addressing common queries like "How to analyze fluorinated phenolic compounds?" or "What solvents are suitable for 6-Tert-butyl-2-fluoro-3-methylphenol?" Researchers emphasize the use of non-polar solvents due to the compound’s hydrophobic nature, while its fluoro substituent requires careful interpretation in spectral data.

In summary, 6-Tert-butyl-2-fluoro-3-methylphenol (CAS No. 133342-44-6) is a multifaceted compound bridging gaps between academia and industry. Its relevance to "green fluorination techniques," "material science innovations," and "specialty chemical synthesis" ensures its continued prominence in scientific discourse. Future research may explore its biocompatibility or catalytic potential, further expanding its utility.